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Compound of Interest

Compound Name: 2-Amino-3-(ethylamino)phenol

Cat. No.: B060685

An In-depth Technical Guide to 2-Amino-3-ethyl-
phenol

Disclaimer: This technical guide provides information on 2-Amino-3-ethyl-phenol. No public
domain data was found for the compound "2-Amino-3-(ethylamino)phenol". It is presumed
that "2-Amino-3-(ethylamino)phenol” may be a misnomer for the structurally similar and
documented compound, 2-Amino-3-ethyl-phenol, which is the subject of this document.

Core Compound Information

2-Amino-3-ethyl-phenol is an aromatic organic compound containing both an amino and a
hydroxyl functional group, classifying it as an aminophenol.[1] The presence of an ethyl group
at the third position influences its steric and electronic properties.[1] This compound is of
interest to researchers in medicinal chemistry and materials science due to its potential as a
synthetic intermediate for more complex molecules.

Physicochemical Properties

The fundamental physicochemical properties of 2-Amino-3-ethyl-phenol are summarized in the
table below. This data is essential for its handling, characterization, and application in a
research setting.
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Property Value Source
Molecular Formula CsH11NO PubChem|[2]
Molecular Weight 137.18 g/mol PubChem|[2]
IUPAC Name 2-amino-3-ethylphenol PubChem|[2]
CAS Number 398136-39-5 PubChem][2]
Canonical SMILES CCC1=C(C(=CC=C1)O)N PubChem
InChl Key LVIDDVVDZXNNRD- PubChem][?]
UHFFFAOYSA-N

XLogP3 1.7 PubChem[2]
Hydrogen Bond Donors 2 PubChem
Hydrogen Bond Acceptors 2 PubChem

Synthesis of 2-Amino-3-ethyl-phenol

The synthesis of 2-Amino-3-ethyl-phenol can be achieved through several synthetic routes.

The most common and effective method is the catalytic reduction of the corresponding nitro

compound, 2-nitro-3-ethylphenol.[1] An alternative, more atom-economical approach is the

direct amination of 3-ethylphenol.[1]

Experimental Protocol: Catalytic Reduction of 2-nitro-3-

ethylphenol

This protocol details the synthesis of 2-Amino-3-ethyl-phenol via the catalytic hydrogenation of

2-nitro-3-ethylphenol using a palladium on carbon (Pd/C) catalyst.

Materials:

e 2-nitro-3-ethylphenol

¢ 10% Palladium on carbon (Pd/C)

o Methanol (MeOH), reagent grade
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Hydrogen gas (Hz)

Diatomaceous earth (Celite®)

Round-bottom flask

Magnetic stirrer and stir bar

Hydrogen balloon or hydrogenation apparatus

Buchner funnel and filter paper

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-nitro-3-ethylphenol in methanol.

Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution. The amount of catalyst is
typically 5-10 mol% with respect to the starting material.

Degassing: Seal the flask and evacuate the air, then backfill with hydrogen gas. Repeat this
process three times to ensure an inert atmosphere.

Hydrogenation: Stir the reaction mixture vigorously under a hydrogen atmosphere (a
hydrogen-filled balloon is suitable for small-scale reactions) at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material is completely consumed.

Filtration: Upon completion, carefully filter the reaction mixture through a pad of
diatomaceous earth to remove the Pd/C catalyst. The filtration should be done in a well-
ventilated hood as the catalyst can be pyrophoric.

Solvent Removal: Wash the filter cake with a small amount of methanol. Combine the
filtrates and remove the solvent under reduced pressure using a rotary evaporator.
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« Purification: The resulting crude product can be purified by column chromatography or
recrystallization to yield pure 2-Amino-3-ethyl-phenol.

Experimental Workflow: Synthesis of 2-Amino-3-ethyl-phenol

Reaction Preparation

Dissolve 2-nitro-3-ethylphenol in Methanol

;

Add 10% Pd/C Catalyst

;

Degas and Purge with H2

Hydrogenatjon Reaction

Stir under Hz Atmosphere

;

Monitor by TLC

Reaction Complete

Work-up and Purification

Filter through Celite

;

Evaporate Solvent

;

Purify by Chromatography/Recrystallization

Pure 2-Amino-3-ethyl-phenol
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Caption: Workflow for the synthesis of 2-Amino-3-ethyl-phenol.

Potential Biological Role and Signaling Pathways

While direct evidence for the biological activity of 2-Amino-3-ethyl-phenol is limited, the broader
class of aminophenols has been investigated as ligands for various biological targets. Notably,
structural analogs have shown affinity for adenosine receptors, suggesting that 2-Amino-3-
ethyl-phenol could potentially interact with these G protein-coupled receptors (GPCRS).[1]

Adenosine receptors play crucial roles in regulating a wide array of physiological processes.
There are four subtypes: A1, Aza, A2e, and As. The A1 and As receptors typically couple to
inhibitory G proteins (Gi), leading to the inhibition of adenylyl cyclase and a decrease in
intracellular cyclic AMP (CAMP) levels. Conversely, the Aza and Aze receptors couple to
stimulatory G proteins (Gs), which activate adenylyl cyclase and increase cCAMP levels.[1]
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Adenosine Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of 2-Amino-3-
(ethylamino)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060685#molecular-weight-and-formula-of-2-amino-3-
ethylamino-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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